![molecular formula C17H15ClF3NOS2 B2959033 N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-{[3-(trifluoromethyl)phenyl]sulfanyl}acetamide CAS No. 337923-09-8](/img/structure/B2959033.png)
N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-{[3-(trifluoromethyl)phenyl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a chemical with the linear formula C15H11ClF3NOS . It has shown good antiproliferative activity against various types of cancers including peripheral cancers like breast carcinoma (T47D), colon carcinoma (HT-29), thyroid carcinoma (FTC-238), teratoma (P19), and T-cell leukemia (Jurkat E6.1), as well as cancers of the nervous system including rhabdomyosarcoma/medulloblastoma (TE671), brain astrocytoma (MOGGCCM) and glioma (C6) .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula C15H11ClF3NOS . Unfortunately, the search results do not provide further details about the molecular structure of this compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 345.773 . No further physical or chemical properties are provided in the search results.Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing and characterizing sulfanilamide derivatives, emphasizing their structural properties and thermal behavior. For instance, Lahtinen et al. (2014) synthesized sulfanilamide derivatives and explored their crystal structures, thermal properties, and antimicrobial activities. These studies are crucial for understanding the molecular architecture and stability of related compounds (Lahtinen et al., 2014).
Antimicrobial and Antifungal Studies
The antimicrobial properties of sulfanilamide derivatives have been investigated, though with varying results. Some derivatives show no significant antibacterial or antifungal activities, which is essential for assessing their potential as antimicrobial agents. The detailed study by Lahtinen et al. serves as a reference for such evaluations (Lahtinen et al., 2014).
Pharmacological Evaluation and Molecular Docking
Pharmacological evaluations of sulfanilamide derivatives reveal their potential as antibacterial agents against various bacterial strains. Siddiqui et al. (2014) focused on the synthesis of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, demonstrating their antibacterial activity and moderate anti-enzymatic potential through molecular docking studies. This approach helps in identifying active binding sites and correlating bioactivity data (Siddiqui et al., 2014).
Anticancer, Anti-Inflammatory, and Analgesic Activities
The potential for anticancer, anti-inflammatory, and analgesic activities has also been explored. Rani et al. (2014) developed new chemical entities with potential therapeutic applications, highlighting the significance of incorporating specific functional groups to enhance biological activities (Rani et al., 2014).
properties
IUPAC Name |
N-[2-(4-chlorophenyl)sulfanylethyl]-2-[3-(trifluoromethyl)phenyl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClF3NOS2/c18-13-4-6-14(7-5-13)24-9-8-22-16(23)11-25-15-3-1-2-12(10-15)17(19,20)21/h1-7,10H,8-9,11H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVDFMGQMOFNEEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)SCC(=O)NCCSC2=CC=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClF3NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.